Cas no 1310383-57-3 (2-Fluoro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Fluoro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1310383-57-3 structure
Product Name:2-Fluoro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1310383-57-3
MF:C12H17BFNO2
MW:237.078286886215
MDL:MFCD08063097
CID:1033316
PubChem ID:53398557
Update Time:2025-04-20

2-Fluoro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Fluoro-3-methylpyridine-4-boronic acid pinacol ester
    • Pyridine, 2-fluoro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • CS-0189754
    • EN300-1706436
    • MFCD08063097
    • 1310383-57-3
    • PS-12207
    • DS-016410
    • AKOS015950255
    • 2-FLUORO-3-METHYL-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • DTXSID80694507
    • FD10364
    • MDL: MFCD08063097
    • Inchi: 1S/C12H17BFNO2/c1-8-9(6-7-15-10(8)14)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
    • InChI Key: OVHDFPVMPHVVDY-UHFFFAOYSA-N
    • SMILES: FC1C(C)=C(B2OC(C)(C)C(C)(C)O2)C=CN=1

Computed Properties

  • Exact Mass: 237.13400
  • Monoisotopic Mass: 237.1336371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35000
  • LogP: 1.82830

2-Fluoro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM134949-1g
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Enamine
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